Cas no 1806569-58-3 (3-Methyl-2-propionylbenzaldehyde)

• Product Name: 3-Methyl-2-propionylbenzaldehyde
• CAS No: 1806569-58-3
• MF: C₁₁H₁₂O₂
• MW: 176.211783409119
• CID: 5001588
• Update Time: 2025-10-24

3-Methyl-2-propionylbenzaldehyde Chemical and Physical Properties

Names and Identifiers

• 3-Methyl-2-propionylbenzaldehyde

• Inchi： 1S/C11H12O2/c1-3-10(13)11-8(2)5-4-6-9(11)7-12/h4-7H,3H2,1-2H3
• InChI Key： PFHMSYYIPMHFNR-UHFFFAOYSA-N
• SMILES： O=C(CC)C1C(C=O)=CC=CC=1C

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 13
• Rotatable Bond Count: 3
• Complexity: 198
• XLogP3: 1.9
• Topological Polar Surface Area: 34.1

Additional information on 3-Methyl-2-propionylbenzaldehyde

3-Methyl-2-propionylbenzaldehyde: A Comprehensive Overview

3-Methyl-2-propionylbenzaldehyde (CAS No. 1806569-58-3) is a fascinating compound that has garnered significant attention in the fields of organic chemistry and material science. This compound, also referred to as methyl propionyl benzaldehyde, belongs to the class of aromatic aldehydes, which are widely used in various industrial and research applications. Its unique structure, characterized by a benzene ring substituted with a methyl group and a propionyl group at specific positions, makes it a valuable molecule for both theoretical and practical studies.

The synthesis of 3-Methyl-2-propionylbenzaldehyde involves advanced organic synthesis techniques, including Friedel-Crafts acylation and subsequent alkylation or oxidation steps. Recent advancements in catalytic methods have enabled more efficient and environmentally friendly production processes, reducing the overall cost and environmental impact. Researchers have also explored the use of microwave-assisted synthesis to accelerate reaction rates and improve yields, making this compound more accessible for large-scale applications.

One of the most promising applications of 3-Methyl-2-propionylbenzaldehyde lies in its use as a precursor for synthesizing complex aromatic compounds. Its ability to undergo various nucleophilic additions, such as the Cannizzaro reaction or the formation of enol ethers, has made it a key intermediate in pharmaceutical chemistry. For instance, recent studies have demonstrated its role in the synthesis of bioactive molecules with potential anti-inflammatory and antioxidant properties.

In the realm of material science, 3-Methyl-2-propionylbenzaldehyde has been utilized as a building block for constructing advanced polymers and organic frameworks. Its reactivity under specific conditions allows for the creation of cross-linked networks with tailored mechanical and thermal properties. These materials hold potential applications in electronics, energy storage devices, and biomedical devices.

Moreover, the compound exhibits interesting photochemical properties due to its conjugated system. Recent research has explored its application in photovoltaic materials and light-emitting diodes (LEDs). By incorporating 3-Methyl-2-propionylbenzaldehyde into conjugated polymer systems, scientists have achieved enhanced charge transport properties and improved device efficiency.

The study of 3-Methyl-2-propionylbenzaldehyde has also contributed significantly to our understanding of aromatic substitution reactions. Its regioselectivity patterns under different catalytic conditions provide valuable insights into directing effects in aromatic chemistry. This knowledge is crucial for designing more efficient synthetic pathways for complex molecules.

From an environmental standpoint, researchers have investigated the biodegradation pathways of 3-Methyl-2-propionylbenzaldehyde to assess its ecological impact. Studies indicate that under aerobic conditions, the compound undergoes rapid microbial degradation, minimizing its persistence in natural ecosystems. This information is vital for ensuring sustainable practices in its production and application.

In conclusion, 3-Methyl-2-propionylbenzaldehyde (CAS No. 1806569-58-3) stands as a versatile compound with diverse applications across multiple disciplines. Its unique chemical properties, coupled with recent advancements in synthesis and application techniques, position it as a key player in modern chemical research. As ongoing studies continue to uncover new potential uses, this compound is poised to make even greater contributions to science and industry.